Cas no 1220017-93-5 (3-(4-Benzyl-2-bromophenoxy)pyrrolidinehydrochloride)

• Product Name: 3-(4-Benzyl-2-bromophenoxy)pyrrolidinehydrochloride
• CAS No: 1220017-93-5
• MF: C₁₇H₁₉BrClNO
• MW: 368.695863008499
• CID: 1079668
• PubChem ID: 56830656
• Update Time: 2025-06-12

3-(4-Benzyl-2-bromophenoxy)pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Benzyl-2-bromophenoxy)pyrrolidine hydrochloride
• 3-(4-benzyl-2-bromophenoxy)pyrrolidine;hydrochloride
• 1220017-93-5
• AKOS015847210
• 3-(4-Benzyl-2-bromophenoxy)pyrrolidinehydrochloride

• Inchi： 1S/C17H18BrNO.ClH/c18-16-11-14(10-13-4-2-1-3-5-13)6-7-17(16)20-15-8-9-19-12-15;/h1-7,11,15,19H,8-10,12H2;1H
• InChI Key： ARHZAEIFXOAKQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1CNCC1)CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 367.03385g/mol
• Monoisotopic Mass: 367.03385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-(4-Benzyl-2-bromophenoxy)pyrrolidinehydrochloride

Comprehensive Overview of 3-(4-Benzyl-2-bromophenoxy)pyrrolidine hydrochloride (CAS No. 1220017-93-5)

3-(4-Benzyl-2-bromophenoxy)pyrrolidine hydrochloride (CAS No. 1220017-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrrolidine ring with a benzyl and bromophenoxy moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural versatility and reactivity.

In recent years, the demand for pyrrolidine derivatives has surged, driven by their role in designing novel therapeutics. The inclusion of a bromine atom in the compound enhances its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry. This aligns with the growing interest in halogenated compounds for their ability to facilitate C-C bond formation, a key step in creating complex molecules. Users searching for "bromophenoxy compounds in drug synthesis" or "pyrrolidine-based intermediates" will find this compound highly relevant.

The hydrochloride salt form of 3-(4-Benzyl-2-bromophenoxy)pyrrolidine improves its solubility and stability, addressing common challenges in formulation development. This aspect is critical for researchers exploring bioavailability enhancement techniques, a trending topic in pharmaceutical sciences. Additionally, the compound's benzyl group offers opportunities for further functionalization, making it a versatile building block for structure-activity relationship (SAR) studies.

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In conclusion, 3-(4-Benzyl-2-bromophenoxy)pyrrolidine hydrochloride (CAS No. 1220017-93-5) represents a multifaceted compound with broad research implications. Its structural features cater to evolving needs in drug design, catalysis, and material science, ensuring its continued relevance in scientific discourse. By addressing both fundamental properties and cutting-edge applications, this overview meets the informational needs of diverse stakeholders in the chemical and pharmaceutical industries.